Cas no 331950-30-2 (N-Cyclopropyl 4-bromobenzenesulfonamide)

N-Cyclopropyl 4-bromobenzenesulfonamide is a sulfonamide derivative featuring a cyclopropylamine moiety and a bromophenyl group. This compound is characterized by its unique structural properties, combining the electron-withdrawing sulfonamide group with the sterically constrained cyclopropyl ring, which enhances its reactivity and selectivity in organic synthesis. The presence of the bromine atom at the para position of the benzene ring offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its well-defined molecular structure makes it a valuable intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting sulfonamide-based pharmacophores. The compound exhibits high purity and stability, ensuring reliable performance in synthetic applications.
N-Cyclopropyl 4-bromobenzenesulfonamide structure
331950-30-2 structure
Product Name:N-Cyclopropyl 4-bromobenzenesulfonamide
CAS No:331950-30-2
MF:C9H10BrNO2S
MW:276.150200366974
MDL:MFCD00463486
CID:306529
PubChem ID:744748
Update Time:2025-07-02

N-Cyclopropyl 4-bromobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-N-cyclopropylbenzenesulfonamide
    • 4-BROMO-N-CYCLOPROPYLBENZENESULPHONAMIDE
    • Benzenesulfonamide, 4-bromo-N-cyclopropyl-
    • N-Cyclopropyl 4-Bromobenzenesulfonamide
    • AS-64634
    • MFCD00463486
    • CS-0038791
    • 331950-30-2
    • W10911
    • 4-BROMO-N-CYCLOPROPYLBENZENE-1-SULFONAMIDE
    • FT-0644446
    • AB00073901-01
    • 4-Bromo-N-cyclopropyl-benzenesulfonamide
    • SCHEMBL1659340
    • Oprea1_393611
    • CBDivE_015877
    • A821657
    • AB06146
    • NSAVNBOCCCUKQS-UHFFFAOYSA-N
    • N-cyclopropyl4-bromobenzenesulfonamide
    • Oprea1_553991
    • DTXSID80353546
    • AKOS003747403
    • SY122940
    • Cambridge id 5109763
    • DB-014444
    • STK187827
    • N-Cyclopropyl 4-bromobenzenesulfonamide
    • MDL： MFCD00463486
    • Inchi： 1S/C9H10BrNO2S/c10-7-1-5-9(6-2-7)14(12,13)11-8-3-4-8/h1-2,5-6,8,11H,3-4H2
    • InChI Key： NSAVNBOCCCUKQS-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)S(NC1CC1)(=O)=O

Computed Properties

  • Exact Mass: 274.96200
  • Monoisotopic Mass: 274.961562
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.7
  • Melting Point: 110-112
  • Boiling Point: 373.2°Cat760mmHg
  • Flash Point: 179.5°C
  • Refractive Index: 1.646
  • PSA: 54.55000
  • LogP: 3.36150

N-Cyclopropyl 4-bromobenzenesulfonamide Security Information

  • Hazard Statement： Irritant/Keep Cold
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep cold

N-Cyclopropyl 4-bromobenzenesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

N-Cyclopropyl 4-bromobenzenesulfonamide Pricemore >>

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